Cas no 670220-88-9 (Crenolanib)

• Product Name: Crenolanib
• CAS No: 670220-88-9
• MF: C₂₆H₂₉N₅O₂
• MW: 443.540765523911
• MDL: MFCD21609260
• CID: 822499
• PubChem ID: 10366136
• Update Time: 2025-06-12

Crenolanib Chemical and Physical Properties

Names and Identifiers

• CP868569
• Crenolanib (CP-868596)
• 1-(2-(5-((3-Methyloxetan-3-yl)methoxy)-1H-benzo-[d]imidazol-1-yl)quinolin-8-yl)piperidin-4-amine
• 1-[2-[5-[(3-methyloxetan-3-yl)methoxy]benzimidazol-1-yl]quinolin-8-yl]piperidin-4-amine
• CP 868596
• Crenolanib
• Crenolanib Trifluoroacetic Acid Salt
• Crenolanib(CP-868569)
• 1-{2-[5-(3-methyloxetan-3-ylmethoxy)benzoimidazol-1-yl]quinolin-8-yl}piperidin-4-ylamine
• ARO-002
• CP-868596
• Crenolanib [USAN:INN]
• Crenolanib [USAN]
• UNII-LQF7I567TQ
• LQF7I567TQ
• [1-[2-[5-(3-Methyloxetan-3-ylmethoxy)benzimidazol-1-yl]quinolin-8-yl]piperidin-4-yl]amine
• 1-[2-[5-[(3-Methyl-3-oxetanyl)methoxy]-1-benzimidazolyl]-8-quinolyl]-4-piperidinamine
• 1-(2-{5-[(3-Methyloxetan-3-yl)methoxy]-1H-benzimidazol-1-yl}quinolin-8-yl)piperidin-4-amine
• SB16603
• CS-0566
• CP-868
• BCP02384
• s2730
• SMR004702760
• 4-PIPERIDINAMINE, 1-(2-(5-((3-METHYL-3-OXETANYL)METHOXY)-1H-BENZIMIDAZOL-1-YL)-8-QUINOLINYL)-
• CRENOLANIB [INN]
• CP-868596 (Crenolanib)
• CHEMBL2105728
• Crenolanib (USAN)
• MFCD21609260
• SY237889
• Crenolanib,CP-868596
• NSC-800079
• 1-{2-[5-(3-Methyl-oxetan-3-ylmethoxy)-benzoimidazol-1-yl]-quinolin-8-yl}-piperidin-4-ylamine
• ARO 002
• 1-(2-(5-((3-methyloxetan-3-yl)methoxy)-1H-benzo[d]imidazol-1-yl)quinolin-8-yl)piperidin-4-amine
• SCHEMBL2730601
• CHEBI:145365
• NSC763526
• CCG-264988
• GTPL7882
• AC-32071
• EX-A215
• DYNHJHQFHQTFTP-UHFFFAOYSA-N
• CP-868569
• 1-[2-[5-[(3-methyl-3-oxetanyl)methoxy]-1H-benzimidazol-1-yl]-8-quinolinyl]-4-piperidinamine
• BDBM185149
• FT-0665221
• 1-(2-(5-((3-methyloxetan-3-yl)methoxy)-1H-benzo[d]imidazol-1-yl)quinolin-8-yl)piperidin-4-amine.
• crenolanibum
• SW218293-2
• DB11832
• HMS3656F19
• CP-868596;CP 868596;CP868596;ARO 002
• NSC800079
• CP-868,596
• 1-(2-{5-[(3-methyloxetan-3-yl)methoxy]-1H-1,3-benzodiazol-1-yl}quinolin-8-yl)piperidin-4-amine
• DTXSID50985873
• BCP9000551
• AS-57698
• AKOS026750597
• NS00069320
• HY-13223
• J-502712
• Q5184160
• C26H29N5O2
• NCGC00346658-01
• CP868596
• Plarotinib
• CRENOLANIB [WHO-DD]
• NCGC00346658-09
• 6T2
• NSC-763526
• D10102
• MLS006010956
• 670220-88-9
• BRD-K22127577-001-02-9
• SDCCGSBI-0654437.P001
• CP-868596 (Crenolanib)?
• BRD-K22127577-001-03-7
• DA-62500

• MDL： MFCD21609260
• Inchi： 1S/C26H29N5O2/c1-26(14-32-15-26)16-33-20-6-7-22-21(13-20)28-17-31(22)24-8-5-18-3-2-4-23(25(18)29-24)30-11-9-19(27)10-12-30/h2-8,13,17,19H,9-12,14-16,27H2,1H3
• InChI Key： DYNHJHQFHQTFTP-UHFFFAOYSA-N
• SMILES： O1CC(C)(COC2C=CC3=C(C=2)N=CN3C2=CC=C3C=CC=C(C3=N2)N2CCC(CC2)N)C1

Computed Properties

• Exact Mass: 443.23200
• Monoisotopic Mass: 443.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 3.7

Experimental Properties

• Density: 1.36
• PSA: 78.43000
• LogP: 4.68180

Crenolanib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Crenolanib

Crenolanib (CAS No. 670220-88-9): A Promising Targeted Therapy in Oncology

Crenolanib (CAS No. 670220-88-9) is a potent and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, which has emerged as a critical therapeutic target in the treatment of acute myeloid leukemia (AML). This small molecule, developed by Cephalon (now part of Teva Pharmaceutical Industries), has garnered significant attention due to its ability to inhibit both wild-type and mutant forms of FLT3, making it a valuable tool in the oncology arsenal.

The FLT3 receptor is a member of the class III receptor tyrosine kinase family and plays a crucial role in hematopoietic cell proliferation and differentiation. Mutations in the FLT3 gene, particularly internal tandem duplications (ITD) and tyrosine kinase domain (TKD) mutations, are found in approximately 30% of AML patients and are associated with poor prognosis. These mutations lead to constitutive activation of the FLT3 receptor, promoting uncontrolled cell growth and survival. Crenolanib works by binding to the ATP-binding site of FLT3, thereby inhibiting its kinase activity and downstream signaling pathways.

Preclinical studies have demonstrated that Crenolanib effectively inhibits FLT3 signaling in both wild-type and mutant forms, leading to reduced proliferation and increased apoptosis in AML cells. In addition to its primary target, Crenolanib also shows some activity against other kinases such as KIT, PDGFRα, and PDGFRβ, which may contribute to its broader therapeutic effects.

Clinical trials have further validated the potential of Crenolanib in treating AML. Phase I and II trials have shown promising results, with significant responses observed in patients with FLT3-mutated AML. For instance, a Phase II study published in the journal Blood reported that treatment with Crenolanib led to complete remission in 41% of patients with relapsed or refractory FLT3-mutated AML. These findings have paved the way for larger Phase III trials to confirm the efficacy and safety profile of Crenolanib.

The safety profile of Crenolanib has been extensively evaluated in clinical trials. Common adverse effects include gastrointestinal symptoms (nausea, vomiting, diarrhea), fatigue, and increased liver enzymes. These side effects are generally manageable with supportive care and dose adjustments. However, more serious adverse events such as QT interval prolongation and cardiac arrhythmias have been reported, necessitating careful monitoring during treatment.

In addition to its use as a monotherapy, Crenolanib has shown potential when combined with other anticancer agents. Combination therapy with standard chemotherapy regimens or other targeted therapies may enhance its antitumor activity and improve patient outcomes. For example, preclinical studies have demonstrated synergistic effects when Crenolanib is combined with cytarabine or venetoclax, suggesting that these combinations could be explored further in clinical settings.

The development of resistance to targeted therapies remains a significant challenge in oncology. Research is ongoing to understand the mechanisms of resistance to Crenolanib and to develop strategies to overcome it. Recent studies have identified several potential mechanisms of resistance, including secondary mutations in the FLT3 gene and activation of alternative signaling pathways. These insights are crucial for optimizing treatment strategies and improving patient outcomes.

Beyond AML, there is growing interest in exploring the potential applications of Crenolanib in other hematologic malignancies where FLT3 mutations are prevalent. For instance, preclinical studies have shown that Crenolanib strong> may be effective against certain subtypes of acute lymphoblastic leukemia (ALL) and myelodysplastic syndromes (MDS). These findings highlight the broad therapeutic potential of this compound.

In conclusion, Crenolanib strong> (CAS No. 670220-88-9) represents a significant advance in the targeted therapy of AML and other hematologic malignancies driven by FLT3 mutations. Its potent inhibition of both wild-type and mutant forms of FLT3, coupled with a manageable safety profile, makes it a promising candidate for further clinical development. Ongoing research continues to refine our understanding of its mechanisms of action and resistance, paving the way for more effective treatment strategies for patients with these challenging diseases.